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Compound of Interest

Compound Name: Cobalt;gold

Cat. No.: B12604022

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when working with materials like cobalt and gold. This document
provides immediate, essential safety protocols, operational plans, and disposal guidelines to
foster a culture of safety and build trust in handling these materials.

Hazard Identification and Risk Assessment
Cobalt:

Cobalt and its compounds are classified as possibly carcinogenic to humans (IARC Group 2B).
[1] Exposure can cause respiratory sensitization, leading to asthma-like symptoms, and may
also cause allergic skin reactions.[1][2][3][4] Chronic exposure can lead to damage of the
blood, liver, kidneys, lungs, heart, and thyroid.[1] Finely divided cobalt powder is a flammable
solid and may pose a dust explosion hazard.[2][4]

Gold:

In its bulk form, gold is considered biologically inert and non-hazardous.[5][6] However, any
process that generates dust, fumes, or particulates (e.g., cutting, grinding, melting) may
present health hazards upon inhalation or skin contact.[5] While metallic gold is not classified
as a hazardous substance, some gold compounds can be hazardous, and it's crucial to consult
the specific Safety Data Sheet (SDS) for the form of gold being used.[7]

Personal Protective Equipment (PPE)
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The first line of defense against exposure to cobalt and gold is the correct selection and use of
PPE. The following table summarizes the recommended PPE for handling these materials.
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Body Part

PPE Specification

Task Requiring This
PPE

Reason

Respiratory

NIOSH-approved
respirator with P100
filters (for powders) or
appropriate cartridges
for metal fumes (for

welding/melting).[8]

Handling powders,
grinding, cutting,
welding, or any
process generating

dust or fumes.

To prevent inhalation
of fine particles or
fumes. Cobalt is a
suspected carcinogen
and can cause
respiratory
sensitization.[1][8][9]

Nitrile or neoprene
gloves.[8] Cut-

resistant gloves may

All handling

procedures, including

To prevent skin
contact, which can

cause allergic skin

Hands o o reactions
be necessary for weighing, mixing, and o
) ) ] (sensitization) and
handling solid forms cleaning. S ]
) irritation, particularly
with sharp edges. )
with cobalt.[8]
ANSI-approved safety
glasses with side
shields or chemical
splash goggles.[8][10] ] To protect eyes from
) All handling )
Eyes A face shield should dust, particles, and
) ) ) procedures. )
be worn in conjunction chemical splashes.[8]
with goggles when a
significant splash
hazard exists.[8][10]
Fully-buttoned lab To protect skin and
coat. Fire/flame- ] clothing from
) ) All handling o )
Body resistant clothing may contamination with
procedures.
be necessary for hot powders or splashes.
work.[8] [8]
) To protect feet from
Required for all ) )
Feet Closed-toe shoes. spills and falling

laboratory work.

objects.[10]
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Occupational Exposure Limits

Adherence to established occupational exposure limits is critical for personnel safety.

Exposure Limit (8-

Substance Agency Notes
hour TWA)
Permissible Exposure
Cobalt OSHA 0.1 mg/m3[11][12] o
Limit (PEL)
0.05 mg/m3[12][13] Recommended
NIOSH
[14] Exposure Limit (REL)

0.02 mg/m3 (inhalable
Threshold Limit Value

ACGIH particulate matter)[12]
(TLV)
[13]
Elemental gold is
Gold OSHA/NIOSH/ACGIH Not Established considered a nuisance

dust.

Operational Plans: Step-by-Step Guidance

A systematic approach to handling cobalt and gold is crucial to minimize exposure and ensure
safety.

Preparation and Handling Protocol

» Engineering Controls Verification: Before starting any work, ensure that engineering controls
such as fume hoods or ventilated enclosures are functioning correctly. For handling powders,
a certified chemical fume hood is mandatory.[8]

e PPE Inspection: Inspect all required PPE for integrity and proper fit. Do not use damaged
gloves or other compromised equipment.[8]

o Emergency Equipment Location: Confirm the location and operational status of emergency
equipment, including safety showers, eyewash stations, and fire extinguishers.[8]
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» Work Area Preparation: Designate a specific area for handling cobalt or gold. Cover the work
surface with a disposable liner to facilitate cleanup.[8]

o Handling Powders: Weigh and transfer powders in a fume hood to minimize the generation
of airborne dust. Use tools and techniques that reduce dust creation.

e Solution Preparation: When preparing solutions, slowly add the metal powder to the solvent
to avoid splashing.[8]

e Heating and Melting: All heating or melting processes must be conducted in a well-ventilated
area, preferably within a furnace connected to an exhaust system, to capture any fumes
generated.[8]

o Post-Handling: After handling, decontaminate the work area. Dispose of contaminated
disposable materials as hazardous waste. Wash hands thoroughly with soap and water.[4]

PPE Doffing Sequence

2. Lab Coat @ Eye Protection 4. Respirator

PPE Donning Sequence

1. Lab Coat @ Eye Protection

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Disposal Plans

Proper disposal of cobalt and gold waste is essential to protect the environment and comply
with regulations.

Cobalt Waste Disposal
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Cobalt-containing waste should be treated as hazardous waste.

e Segregation: Collect all cobalt-contaminated solid waste (e.g., gloves, wipes, filter paper) in
a designated, clearly labeled, and sealed hazardous waste container.[15] Do not mix with
other waste streams unless permitted by your institution's Environmental Health and Safety
(EHS) department.

e Aqueous Waste: Aqueous solutions containing cobalt should not be disposed of down the
drain.[16][17] Collect them in a separate, labeled hazardous waste container. Some
institutions may have procedures for in-lab precipitation of cobalt ions to a more stable, solid
form before disposal.

o Disposal: All cobalt waste must be disposed of through your institution's hazardous waste
management program.[15]

Gold Waste Disposal and Recovery

Due to its value, the primary goal for gold waste is recovery.

e Segregation: Collect all waste containing gold, including solutions and contaminated
materials, in separate, clearly labeled containers.[18]

e Solid Gold-Contaminated Waste: Items such as contaminated gloves and pipette tips should
be collected in a designated hazardous waste container for precious metal recovery.[18]

e Agueous Gold Waste: Recovery is the preferred method for aqueous solutions containing
gold ions or nanoparticles.[18] In-lab protocols can be used to precipitate the gold for reuse.

o Disposal/Recovery: All collected gold waste should be processed through your institution's
hazardous waste program, which will likely have a specific procedure for precious metal
recovery.[18]

Experimental Protocol: Gold Nanoparticle Precipitation

This protocol outlines a method for recovering gold from agueous waste containing gold
nanoparticles.
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Induce Aggregation: Add sodium chloride to the agueous gold nanoparticle waste to induce
sedimentation.[18]

Centrifugation: Centrifuge the solution to pellet the precipitated gold.[18]

Supernatant Disposal: Carefully decant and dispose of the supernatant as non-hazardous
aqueous waste, after confirming with your EHS department.[18]

Gold Recovery: The resulting gold pellet can be further processed. For example, adding a
solution of hydrochloric acid and hydrogen peroxide can oxidize the gold into a solution of
tetrachloroauric acid (HAuCls), which can be stored and reused.[18]

Cobalt Waste Gold Waste

(Solid Waste (Gloves, Wipes)) (Aqueous Waste) (Solid Waste (Gloves, Tips))
Labeled Precious Metal Waste Container

Institutional Precious Metal Recovery Program

Labeled Hazardous Waste Container

Institutional Hazardous Waste Program
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Caption: Waste Disposal and Recovery Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_Copper_and_Gold_Waste_in_a_Laboratory_Setting_A_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Copper_and_Gold_Waste_in_a_Laboratory_Setting_A_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Copper_and_Gold_Waste_in_a_Laboratory_Setting_A_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Copper_and_Gold_Waste_in_a_Laboratory_Setting_A_Guide_for_Researchers.pdf
https://www.benchchem.com/product/b12604022?utm_src=pdf-body-img
https://www.benchchem.com/product/b12604022?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12604022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. implats.co.za [implats.co.za]

. carlroth.com [carlroth.com]

. carlroth.com [carlroth.com]

. Cobalt Powder - ESPI Metals [espimetals.com]
. hano.pitt.edu [nano.pitt.edu]

. Gold Powder - ESPI Metals [espimetals.com]

. technic.com [technic.com]

. benchchem.com [benchchem.com]

© 00 N oo o A~ w NP

. fishersci.com [fishersci.com]

10. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

11. eTool : Sawmills - Plant-Wide Hazards - Health Hazards - Cobalt Dust | Occupational
Safety and Health Administration [osha.gov]

12. COBALT METAL, DUST & FUME (as Co) | Occupational Safety and Health
Administration [osha.gov]

13. nj.gov [nj.gov]

14. CDC - NIOSH Pocket Guide to Chemical Hazards - Cobalt metal dust and fume (as Co)
[cdc.gov]

15. benchchem.com [benchchem.com]
16. discover.westlab.com [discover.westlab.com]

17. Waste - Disposal of Laboratory Wastes (GUIDANCE) | Current Staff | University of St
Andrews [st-andrews.ac.uk]

18. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Cobalt and Gold]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12604022#personal-protective-equipment-for-
handling-cobalt-gold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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